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Compound of Interest

Compound Name: Methyl 11-oxo-9-undecenoate

Cat. No.: B15466917 Get Quote

Application Notes & Protocols for Researchers

While direct field trials utilizing Methyl 11-oxo-9-undecenoate as a lure are not documented in

publicly available literature, this compound has been identified as a volatile organic compound

in various biological sources and can be synthesized through specific chemical reactions.

These application notes provide a comprehensive overview of the current scientific context of

Methyl 11-oxo-9-undecenoate, detailing its known occurrences, analytical identification

protocols, and synthetic methodologies. This information is intended to serve as a foundational

resource for researchers and scientists interested in exploring the potential applications of this

molecule, including its prospects in chemical ecology and drug development.

Natural Occurrence and Identification
Methyl 11-oxo-9-undecenoate has been detected as a constituent in a diverse range of

natural sources, from medicinal plants to microorganisms and animal tissues. Its identification

has been consistently achieved through Gas Chromatography-Mass Spectrometry (GC-MS).

Table 1: Documented Natural Sources of Methyl 11-oxo-9-undecenoate
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Source
Organism/Material

Sample Type
Relative
Abundance (%)

Reference

Cochlospermum

species
Ethanolic Extract 0.09 [1][2]

Streptomyces sp.

VITGV100
Crude Extract 2.60 [3]

Polystichum setiferum Alcoholic Extract 0.98 [4]

Chilled Tan Mutton

Meat
Volatile Compounds 4.15 ± 0.07 (Day 0) [5]

Archidium ohioense Hexane Fraction -

Pomegranate Seed

Oil
Volatile Compounds Present

Note: Relative abundance can vary based on the extraction method, sample preparation, and

specific conditions of the analysis.

Experimental Protocols
Protocol 1: Isolation and Identification of Methyl 11-oxo-
9-undecenoate from Biological Samples via GC-MS
This protocol provides a generalized workflow for the extraction and identification of Methyl 11-
oxo-9-undecenoate from biological matrices, based on methodologies reported in the

literature.

1. Sample Preparation and Extraction:

Plant Material: Collect fresh plant material (e.g., leaves, stems). Surface sterilize the

samples by sequential immersion in 70% ethanol, 90% ethanol, and a sodium hypochlorite

solution, followed by rinsing with sterile distilled water[3]. Homogenize the sterilized plant

material and perform an ethanolic or hexane extraction.
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Microbial Cultures: Grow the microbial strain (e.g., Streptomyces sp.) in a suitable broth

medium. Extract the culture broth with an appropriate organic solvent like ethyl acetate.

Animal Tissue: For volatile compound analysis from meat, utilize a pre-treatment method

such as high-capacity sorptive extraction (HiSorb) to capture volatiles from the headspace of

the sample at a controlled temperature[5].

2. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

Instrumentation: A GC-MS system equipped with a suitable capillary column (e.g., DB-5ms)

is required.

Injection: Inject the extracted sample into the GC inlet.

GC Conditions (Example):

Oven Program: Start at a low temperature (e.g., 50°C), hold for a few minutes, then ramp

up to a high temperature (e.g., 260°C - 280°C) at a defined rate[4].

Carrier Gas: Helium at a constant flow rate.

MS Conditions:

Ionization: Electron Impact (EI) at 70 eV.

Mass Range: Scan a broad mass range (e.g., m/z 40-550).

Identification: The identification of Methyl 11-oxo-9-undecenoate is achieved by comparing

the obtained mass spectrum with reference spectra in a spectral library, such as the National

Institute of Standards and Technology (NIST) library. The fragmentation ion at m/z 213 can

be attributed to the protonated ion of Methyl 11-oxo-9-undecenoate[6].
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GC-MS workflow for identifying natural products.

Protocol 2: Synthesis of Methyl 11-oxo-9-undecenoate
via Cross-Metathesis
Methyl 11-oxo-9-undecenoate can be synthesized through the cross-metathesis of methyl

oleate and cinnamaldehyde using a second-generation Hoveyda-Grubbs catalyst[7][8].

1. Reactants and Catalyst:

Methyl Oleate (MO)

Cinnamaldehyde (CA)

Second-Generation Hoveyda-Grubbs Ru complex (HG2)

Toluene (solvent)

2. Reaction Conditions:

Temperature: Conduct the reaction at 323 K[7][8].

Molar Ratio: The reactant molar ratio of cinnamaldehyde to methyl oleate (RCA/MO) can be

varied, with ratios between 1 and 20 being investigated. Higher ratios have been shown to

increase the yield of cross-metathesis products[7][8].
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Reaction Environment: Perform the reaction in a batch reactor under an inert atmosphere.

3. Product Isolation and Analysis:

Following the reaction, the product mixture can be analyzed using GC-MS to confirm the

presence and yield of Methyl 11-oxo-9-undecenoate and other metathesis products.

Starting Materials

Reaction Products

Methyl Oleate Cross-Metathesis
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Synthesis of Methyl 11-oxo-9-undecenoate.

Potential Research Directions
The identification of Methyl 11-oxo-9-undecenoate in various natural contexts suggests

potential biological activity. Future research could focus on:

Pheromonal Activity: Although no field trials are currently reported, the volatile nature of this

compound makes it a candidate for investigation as a semiochemical (e.g., a lure or

repellent) for insects or other organisms.

Antimicrobial and Pharmacological Screening: As it is produced by organisms known for

bioactive compounds (e.g., Streptomyces), screening for antimicrobial, antifungal, or other
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pharmacological activities is a logical next step.

Plant-Biotic Interactions: Its presence in plants could indicate a role in defense mechanisms

against herbivores or pathogens[9].

These protocols and application notes are intended to facilitate further research into the

chemical ecology and potential applications of Methyl 11-oxo-9-undecenoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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